3-(2-Bromo-3-methylphenyl)isoxazol-5-amine

• Molecular Formula: C10H9BrN2O
• Molecular Weight: 253.09 g/mol
• IUPAC Name: 3-(2-bromo-3-methylphenyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C10H9BrN2O/c1-6-3-2-4-7(10(6)11)8-5-9(12)14-13-8/h2-5H,12H2,1H3
• InChI Key: AXPSUPPYZISDIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=NOC(=C2)N)Br

Description

MFCD31214614 is a chemical compound with unique properties and applications in various scientific fields. It is known for its stability and reactivity, making it a valuable compound in both research and industrial settings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD31214614 involves a series of chemical reactions under controlled conditions. The specific synthetic routes and reaction conditions are tailored to achieve high purity and yield. Common methods include the use of specific catalysts and solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of MFCD31214614 typically involves large-scale chemical reactors where the compound is synthesized under optimized conditions. The process is designed to be efficient and cost-effective, ensuring a consistent supply of the compound for various applications.

Chemical Reactions Analysis

Types of Reactions

MFCD31214614 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents.

Reduction: It can be reduced under certain conditions to form different products.

Substitution: MFCD31214614 can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving MFCD31214614 often require specific reagents and conditions:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Including sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Various halides or other nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxidized forms of the compound, while reduction can produce various reduced derivatives.

Scientific Research Applications

MFCD31214614 has a wide range of applications in scientific research:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biochemical assays and studies involving enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a component in drug formulations.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which MFCD31214614 exerts its effects involves interactions with specific molecular targets and pathways. It may act by binding to certain enzymes or receptors, thereby influencing biochemical processes. The exact molecular targets and pathways can vary depending on the specific application and context.